(2Z)-6-[(2,4-dichlorobenzyl)oxy]-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one

• Molecular Formula: C25H20Cl2O6
• Molecular Weight: 487.3 g/mol
• IUPAC Name: (2Z)-6-[(2,4-dichlorophenyl)methoxy]-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C25H20Cl2O6/c1-29-20-12-23(31-3)22(30-2)8-15(20)9-24-25(28)18-7-6-17(11-21(18)33-24)32-13-14-4-5-16(26)10-19(14)27/h4-12H,13H2,1-3H3/b24-9-
• InChI Key: CSULOHOOJMQVSF-OPVMPGTRSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC4=C(C=C(C=C4)Cl)Cl)OC)OC
• Canonical SMILES: COC1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=C(C=C(C=C4)Cl)Cl)OC)OC

Description

(2Z)-6-[(2,4-dichlorobenzyl)oxy]-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-3(2H)-one: DMB-TMF , is a complex organic compound with a fused benzofuranone ring system. Let’s break down its structure:

• The core structure consists of a benzofuranone ring (a benzene-fused furan ring) with a substituent at position 6.
• The substituent at position 6 is a (2,4-dichlorobenzyl)oxy group.
• The benzylidene group at position 2 is derived from 2,4,5-trimethoxybenzaldehyde.

Preparation Methods

Synthetic Routes:

Knoevenagel Condensation:

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Chemical Reactions Analysis

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Scientific Research Applications

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Mechanism of Action

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Comparison with Similar Compounds

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